2-Ethyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 2-ethyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C27H29N5/c1-3-22-20(2)23(19-28)26-29-24-11-7-8-12-25(24)32(26)27(22)31-17-15-30(16-18-31)14-13-21-9-5-4-6-10-21/h4-12H,3,13-18H2,1-2H3
• InChI Key: RVVBCZOSLSQTDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)CCC5=CC=CC=C5
• Molecular Formula: C27H29N5
• Molecular Weight: 423.6 g/mol
• CAS No.: 384368-92-7

Description

2-Ethyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C27H29N5 and its molecular weight is 423.564. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity Against Cancer Cell Lines

Compounds related to the benzimidazole family have been synthesized and evaluated for their antiproliferative effects against human cancer cell lines. For instance, Mallesha et al. (2012) synthesized a series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and assessed their antiproliferative effect using the MTT assay method against various cancer cell lines. Some compounds showed promising activity, suggesting the potential for further research as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Fluorescent Properties for DNA Detection

The synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives and their fluorescent properties have been studied by Rangnekar and Rajadhyaksha (1986). These compounds, through their fluorescence, have potential applications as fluorescent whitening agents for textiles and possibly for DNA detection, highlighting the versatile applications of benzimidazole derivatives in both industrial and scientific research contexts (Rangnekar & Rajadhyaksha, 1986).

Novel Synthetic Pathways and Mechanistic Insights

Studies have also focused on developing novel synthetic routes and mechanistic insights into the formation of benzimidazole derivatives. For example, the work on benzimidazole condensed ring systems by Rida et al. (1988) provides valuable information on new syntheses of substituted 1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitriles and related derivatives. This research contributes to the broader understanding of synthetic pathways and potential pharmacological applications of these compounds (Rida, Soliman, Badawey, & Kappe, 1988).